Cas no 2171460-71-0 (2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid)

• Product Name: 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid
• CAS No: 2171460-71-0
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6409475
• PubChem ID: 165779354
• Update Time: 2025-10-29

2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid
• 2171460-71-0
• 2-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]propanoic acid
• EN300-1473481

• Inchi： 1S/C27H28N2O5/c1-3-4-13-23(24(30)29-27(2,25(31)32)17-14-15-17)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DKTROYRNQSSISX-UHFFFAOYSA-N
• SMILES： OC(C(C)(C1CC1)NC(C(CC#CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid

Recent Advances in the Study of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid (CAS: 2171460-71-0)

The compound 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid (CAS: 2171460-71-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. The compound's cyclopropyl group and hex-4-ynamido moiety contribute to its stability and reactivity, making it a valuable building block for the development of targeted drug delivery systems. Researchers have successfully utilized this compound in the synthesis of peptide conjugates that exhibit enhanced bioavailability and target specificity.

One of the most notable advancements in the study of this compound is its application in the development of protease inhibitors. A recent publication in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid exhibit potent inhibitory activity against specific proteases involved in inflammatory pathways. The study employed a combination of molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing its potential as a lead candidate for anti-inflammatory drug development.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology research. A study published in ACS Chemical Biology reported the use of 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid as a versatile probe for studying protein-protein interactions. The compound's fluorescent properties, conferred by the fluoren-9-yl moiety, enable its use in fluorescence-based assays, providing researchers with a powerful tool for elucidating complex biological processes.

Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Ongoing research is focused on modifying the compound's scaffold to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 2-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidopropanoic acid (CAS: 2171460-71-0) represents a promising candidate for both therapeutic and research applications in the field of chemical biology and medicinal chemistry. Continued investigation into its properties and potential uses is expected to yield significant advancements in drug development and biological research.